Cas no 40656-70-0 (2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol)

• Product name: 2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• CAS No: 40656-70-0
• MF: C₁₁H₁₁Cl₂N₃O₄
• MW: 320.128740549088
• CID: 926046
• PubChem ID: 296449

2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(4,6-dichloroimidazo[4,5-c]pyridin-1-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• 1-(4,6-Dichloro-1,3,5-triazin-2-yl)pyrene
• 14293_FLUKA
• 2,4-dichloro-6-(pyren-1-yl)-1,3,5-triazine
• 4,6-Dichloro-2-(1-pyrenyl)-1,3,5-triazine
• AC1L2RH4
• AC1Q3PSF
• EINECS 221-754-9
• PyTC2
• 40656-70-0
• DTXSID00961046
• NSC166607
• 5172-36-1
• 4,6-Dichloro-1-pentofuranosyl-1H-imidazo[4,5-c]pyridine
• NSC-166607

• Inchi： InChI=1S/C11H11Cl2N3O4/c12-6-1-4-7(10(13)15-6)14-3-16(4)11-9(19)8(18)5(2-17)20-11/h1,3,5,8-9,11,17-19H,2H2
• InChI Key： VPKNMXZYYVWGCK-UHFFFAOYSA-N
• SMILES： C1=C2C(=C(N=C1Cl)Cl)N=CN2C3C(C(C(O3)CO)O)O

Computed Properties

• Exact Mass: 319.01283
• Monoisotopic Mass: 319.0126612g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.63
• LogP: 0.34960